2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(5-phenyl-1,3,4-oxadiazol-2-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H11N3O.ClH/c11-7-6-9-12-13-10(14-9)8-4-2-1-3-5-8;/h1-5H,6-7,11H2;1H
• InChI Key: SLCLJFOYUOWVCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)CCN.Cl
• Molecular Formula: C10H12ClN3O
• Molecular Weight: 225.67 g/mol

Description

“2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine hydrochloride” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The phenyl ring is inclined to the planar oxadiazole ring.

Synthesis Analysis

The synthesis of oxadiazoles often involves the cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of the heterocyclic scaffold. The reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 has also been reported.

Molecular Structure Analysis

In the oxadiazole ring, the C-O and C=N bond lengths are almost identical within systematic errors, although different substituents are attached to the ring. The phenyl ring is inclined to the planar oxadiazole ring.

Chemical Reactions Analysis

The reaction of phenyl acetic acid derivatives with thiosemicarbazide in the presence of POCl3 has been reported to yield 5-(4-bromobenzyl)-1,3,4-oxadiazole-2-amine and 5-(3-nitrophenyl)-1,3,4-oxadiazole-2-amine. Acylation of the amino group of these oxadiazoles with some acid chlorides yields the acylated compounds.

Scientific Research Applications

Scientific Research Applications of 2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine hydrochloride

• Synthesis and Characterization :

  • New 1,3,4-oxadiazole derivatives have been synthesized, involving compounds like 2-phenyl-1(2-(5-(5-aryl-1,3,4-oxadiazol-2-yl amino)-4H-1,2,4-triazol-3-yl)phenyl)ethanone. These derivatives were synthesized from precursors like 3-Benzylidene phthalide, showcasing the compound's role in complex chemical syntheses (Younis, 2011).
  • A study reported the synthesis of compounds like 3-amino-1-(2,4-dinitro phenyl)-5-[(5-substituted-1,3,4-oxadiazol-2-yl)amino]-1-H-pyrazole-4-carboxyamide and its derivatives, highlighting the use of 1,3,4-oxadiazole in the creation of varied chemical structures (Patel et al., 2010).

• Biological and Pharmacological Activities :

  • Novel 5-[(9H-carbazol-9-yl)methyl]-N-[(substituted phenyl)(piperazin-1-yl)methyl]-1,3,4-oxadiazol-2-amines were synthesized, emphasizing the potential biological and pharmacological relevance of such compounds (Verma, Awasthi, & Jain, 2022).
  • Another study focused on the synthesis of 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine derivatives, evaluating their antibacterial, antifungal, and anticancer activities, which indicates the significant biological applications of these compounds (Sharma, Kumar, & Pathak, 2014).

• Analytical Chemistry and Materials Science :

  • The study of reactions of 5‐(3 or 4‐Pyridyl)‐1,3,4‐Oxadiazoles with amines and hydrazines adds to the understanding of the compound's reactivity, which can be crucial in analytical chemistry and materials science applications (Zayed, Fakhr, Gad, & Abdulla, 1984).
  • Oxadiazole derivatives have been synthesized and studied for their antibacterial activity, demonstrating the potential use of these compounds in the development of new materials with antibacterial properties (Ghattas, El-Sherief, Abdel Rahman, & Mahmoud, 1982).

Future Directions

Oxadiazoles, including “2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine hydrochloride”, have shown promise in various fields such as medicinal chemistry due to their wide range of biological activities. Future research could focus on exploring their potential in drug discovery and development.

Mechanism of Action

Target of Action

It’s worth noting that oxadiazole derivatives have been reported to possess a broad spectrum of biological activity, including anti-inflammatory, anti-hiv, antibacterial, anticonvulsant activities, antimalarial, herbicidal, antianxiety, insecticidal, antitubercular, antiviral, antifungal, anti-hbv, anticancer, and analgesic .

Mode of Action

Oxadiazole derivatives have been reported to interact with their targets in various ways, leading to a range of biological effects .

Biochemical Pathways

Given the broad spectrum of biological activity associated with oxadiazole derivatives, it can be inferred that multiple pathways may be affected .

Pharmacokinetics

One study suggests that 1,2,4-oxadiazole derivatives agree to the lipinski rules of five, indicating positive oral bioavailability .

Result of Action

Oxadiazole derivatives have been reported to exhibit significant activity against various biological targets, suggesting that they may induce a range of molecular and cellular effects .

Biochemical Analysis

Biochemical Properties

2-(5-Phenyl-1,3,4-oxadiazol-2-yl)ethan-1-amine hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, such as tyrosine kinases . Additionally, this compound can bind to proteins involved in cell signaling pathways, thereby modulating their activity and influencing cellular responses .

Cellular Effects

The effects of this compound on cells are profound. It has been observed to induce apoptosis in cancer cells by activating caspases, which are enzymes that play a crucial role in programmed cell death . Furthermore, this compound can alter gene expression by modulating transcription factors, leading to changes in cellular metabolism and function . It also affects cell signaling pathways, such as the MAPK and PI3K/Akt pathways, which are critical for cell survival and proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their activity and preventing the phosphorylation of key proteins involved in cell growth and survival . This compound also interacts with DNA, causing changes in gene expression that lead to the inhibition of cancer cell proliferation . Additionally, it can induce oxidative stress in cells by generating reactive oxygen species, which further contributes to its anticancer effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. It has been found to be relatively stable under physiological conditions, with minimal degradation over extended periods . Long-term studies have shown that this compound can maintain its anticancer activity over several weeks, indicating its potential for sustained therapeutic effects . Prolonged exposure to this compound may lead to adaptive responses in cells, such as the upregulation of drug efflux pumps, which can reduce its efficacy .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it has been shown to effectively inhibit tumor growth without causing significant toxicity . At higher doses, this compound can induce adverse effects, such as hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where doses above a certain level lead to a rapid increase in toxicity, highlighting the importance of dose optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, which convert it into various metabolites . These metabolites can further interact with other enzymes and cofactors, affecting metabolic flux and altering metabolite levels in cells . The compound’s metabolism can also influence its pharmacokinetics and bioavailability, impacting its overall therapeutic efficacy .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, which facilitate its uptake and distribution to different cellular compartments . The compound’s localization and accumulation within specific tissues can influence its therapeutic effects and potential side effects . For example, its preferential accumulation in tumor tissues can enhance its anticancer activity while minimizing toxicity to normal cells .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be directed to specific cellular compartments, such as the nucleus or mitochondria, through targeting signals or post-translational modifications . Its localization within these compartments can influence its interactions with biomolecules and its overall efficacy . For instance, its presence in the nucleus allows it to directly interact with DNA and transcription factors, modulating gene expression and cellular responses .